5-Chloro-2-(2-fluoroethylsulfanyl)-1,3-benzothiazole

• IUPAC Name: 5-chloro-2-(2-fluoroethylsulfanyl)-1,3-benzothiazole
• InChI: InChI=1S/C9H7ClFNS2/c10-6-1-2-8-7(5-6)12-9(14-8)13-4-3-11/h1-2,5H,3-4H2
• InChI Key: MEKSQTYJMUUSCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)N=C(S2)SCCF
• Molecular Formula: C9H7ClFNS2
• Molecular Weight: 247.7 g/mol

Description

5-Chloro-2-(2-fluoroethylsulfanyl)-1,3-benzothiazole is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound is a benzothiazole derivative with a chloro and fluoro substituent attached to it.

Mechanism of Action

The exact mechanism of action of 5-Chloro-2-(2-fluoroethylsulfanyl)-1,3-benzothiazole is not fully understood. However, studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis, inhibiting angiogenesis, and suppressing cell proliferation. It may also exert its antimicrobial activity by disrupting the cell membrane or inhibiting bacterial enzymes.
Biochemical and Physiological Effects:
Studies have shown that 5-Chloro-2-(2-fluoroethylsulfanyl)-1,3-benzothiazole can induce DNA damage and alter the expression of various genes involved in cancer progression. It has also been found to have low toxicity in normal cells, suggesting that it may have a favorable therapeutic index. Additionally, it has been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Chloro-2-(2-fluoroethylsulfanyl)-1,3-benzothiazole in lab experiments is its potential therapeutic properties, which make it a promising candidate for drug development. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 5-Chloro-2-(2-fluoroethylsulfanyl)-1,3-benzothiazole. One direction is to investigate its potential as a combination therapy with other anticancer drugs to enhance its efficacy. Another direction is to explore its potential as a treatment for other diseases, such as bacterial infections. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

5-Chloro-2-(2-fluoroethylsulfanyl)-1,3-benzothiazole can be synthesized by reacting 5-chloro-2-aminobenzenethiol with 2-fluoroethyl chloroformate in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in good yield after purification.

Scientific Research Applications

Several studies have been conducted to investigate the potential therapeutic properties of 5-Chloro-2-(2-fluoroethylsulfanyl)-1,3-benzothiazole. It has been found to have anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, it has been shown to have antimicrobial activity against both Gram-positive and Gram-negative bacteria.